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Compound of Interest

Compound Name: Chm-fubiata

Cat. No.: B10855701 Get Quote

Disclaimer: This document provides a summary of the currently available scientific and

technical information regarding CHM-FUBIATA. It is intended for researchers, scientists, and

drug development professionals. The information contained herein indicates that CHM-
FUBIATA is a synthetic cannabinoid and a new psychoactive substance (NPS). There is no

evidence in the current scientific literature to support any therapeutic applications for this

compound. Its primary context in published research is forensic toxicology and analytical

chemistry.

Introduction
CHM-FUBIATA is classified as a synthetic cannabinoid, a class of compounds designed to

mimic the effects of delta-9-tetrahydrocannabinol (THC), the primary psychoactive component

of cannabis.[1][2] These substances have been reported to cause psychoactive effects and

have been associated with adverse events, including fatalities.[1][2] CHM-FUBIATA has

emerged in the recreational drug market, likely to circumvent regulations on controlled

substances.[1] As of current knowledge, the activity, potency, and toxicity of CHM-FUBIATA are

not well understood.

Chemical and Physical Data
The fundamental chemical and physical properties of CHM-FUBIATA are summarized below.

This information is critical for its analytical identification.
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Property Value Citation(s)

Chemical Name

N-cyclohexyl-2-(1-(4-

fluorobenzyl)indol-3-

yl)acetamide

Chemical Formula C₂₃H₂₅FN₂O

Molecular Weight 364.5 g/mol

Molecular Ion [M+] 364

Exact Mass [M+H]⁺ 365.2024

Class Synthetic Cannabinoid

Appearance
Plant-Like Material (as

reported in samples)

Metabolism of CHM-FUBIATA
Understanding the metabolism of CHM-FUBIATA is crucial for detecting its use through

urinalysis. In vitro studies using human liver microsomes have identified the primary metabolic

pathways.

The metabolism of CHM-FUBIATA primarily occurs through two main processes:

Hydroxylation: The addition of a hydroxyl (-OH) group.

N-dealkylation: The removal of an alkyl group from a nitrogen atom.

The most abundant metabolite identified in these studies is CF15, which is hydroxylated at the

cyclohexane moiety. This metabolite is recommended as a biomarker for urinalysis to confirm

the intake of CHM-FUBIATA.
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Metabolic Pathways of CHM-FUBIATA
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Metabolic pathways of CHM-FUBIATA.

Experimental Protocols
The following protocols are based on methodologies used for the in vitro metabolic profiling of

CHM-FUBIATA.

4.1 In Vitro Metabolic Profiling using Human Liver Microsomes

This protocol outlines the procedure for identifying the phase I metabolites of CHM-FUBIATA.

Materials:

CHM-FUBIATA

Pooled human liver microsomes (HLMs)

NADPH regenerating system

Phosphate buffer (pH 7.4)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10855701?utm_src=pdf-body-img
https://www.benchchem.com/product/b10855701?utm_src=pdf-body
https://www.benchchem.com/product/b10855701?utm_src=pdf-body
https://www.benchchem.com/product/b10855701?utm_src=pdf-body
https://www.benchchem.com/product/b10855701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methanol

Acetonitrile

Procedure:

Prepare a stock solution of CHM-FUBIATA in a suitable solvent (e.g., methanol).

In a microcentrifuge tube, combine the phosphate buffer, HLM, and the NADPH

regenerating system.

Pre-incubate the mixture at 37°C for 5 minutes.

Initiate the metabolic reaction by adding CHM-FUBIATA to the mixture to a final

concentration of 10 µmol/L.

Incubate the reaction mixture at 37°C for 1 hour.

Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

Centrifuge the sample to precipitate proteins.

Collect the supernatant for analysis.

Analysis:

Analyze the supernatant using liquid chromatography-high-resolution mass spectrometry

(LC-HRMS) to identify and characterize the metabolites.

Forensic Identification Workflow

Seized Material
(e.g., Plant Matter) Sample Preparation

Gas Chromatography
Mass Spectrometry (GC-MS)

Liquid Chromatography
Quadrupole Time-of-Flight

Mass Spectrometry (LC-QTOF-MS)
Data Analysis Comparison with

Reference Standard
Positive Identification

of CHM-FUBIATA
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Workflow for the forensic identification of CHM-FUBIATA.

Conclusion
CHM-FUBIATA is a recently identified synthetic cannabinoid with no known therapeutic

applications. The scientific literature is focused on its detection in seized materials and the

characterization of its metabolic pathways for forensic purposes. Further research is needed to

determine its pharmacological and toxicological profile. Professionals in the field of drug

development should be aware of such emerging psychoactive substances, but at present,

CHM-FUBIATA is not a candidate for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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